N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C22H23ClN4O3/c23-16-5-7-17(8-6-16)26-13-11-25(12-14-26)10-9-24-20(28)15-27-21(29)18-3-1-2-4-19(18)22(27)30/h1-8H,9-15H2,(H,24,28)
• InChI Key: PSLWTSBMDNZKBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)CN2C(=O)C3=CC=CC=C3C2=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H23ClN4O3
• Molecular Weight: 426.9 g/mol

Description

N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C22H23ClN4O3 and its molecular weight is 426.9. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Applications

This compound and its derivatives have been evaluated for their antimicrobial and anticancer activities. A study synthesized a series of derivatives and assessed their in vitro antimicrobial (tube dilution technique) and anticancer (MTT assay) activities. The antimicrobial results indicated significant activity against various microbial strains, while the anticancer activity results highlighted a compound with good anticancer activity among the synthesized compounds, though it was less active than standard drugs. The molecular docking study demonstrated good docking scores, suggesting potential as leads for rational drug designing for anticancer molecules S. Mehta et al., 2019.

Anticonvulsant Properties

Research into new acetamide derivatives of phthalimide and its analogs revealed anticonvulsant properties in vivo. This study synthesized piperazine or morpholine acetamides and tested their efficacy using maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests. The results showed that numerous compounds were effective in the MES screen, with one compound displaying significant protection in electrically induced seizures at specific doses. This suggests potential for further exploration in anticonvulsant drug development K. Kamiński et al., 2011.

Antibacterial, Antifungal, and Antimalarial Activity

Structurally new derivatives of this compound have shown promising in vitro antibacterial, antifungal, antitubercular, and antimalarial activities. Some synthesized compounds displayed high inhibition against Mycobacterium tuberculosis and promising antimalarial activity against Plasmodium falciparum, indicating their potential utility in chemotherapy against tuberculosis and malaria T. N. Akhaja et al., 2013.